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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 2-butyloctanoic acid, a

branched-chain fatty acid. While information on its natural occurrence is not available in current

scientific literature, this document consolidates available data on its chemical and physical

properties, safety and handling protocols, and known industrial applications. This guide serves

as a foundational resource for professionals requiring detailed information on this compound

for research, development, or safety assessment purposes.

Introduction
2-Butyloctanoic acid, with the CAS number 27610-92-0, is a C12 branched-chain fatty acid.

[1][2][3][4][5] Unlike straight-chain fatty acids, which are abundant in nature, the specific natural

sourcing of 2-butyloctanoic acid is not documented. However, the broader class of branched-

chain fatty acids (BCFAs) is known to occur in various natural sources, including ruminant milk

and meat, certain fish, and fermented foods.[6][7][8] BCFAs are often synthesized by

microorganisms.[7][9] This guide focuses on the known characteristics of 2-butyloctanoic acid
itself.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-butyloctanoic acid is presented

in Table 1. This data has been compiled from various chemical suppliers and databases.
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Table 1: Chemical and Physical Properties of 2-Butyloctanoic Acid

Property Value Source(s)

IUPAC Name 2-butyloctanoic acid [4]

Synonyms
α-Butylcaprylic acid, Isocarb

12 acid
[4]

CAS Number 27610-92-0 [1][2][3][4][5]

Molecular Formula C₁₂H₂₄O₂ [1][2][3][4]

Molecular Weight 200.32 g/mol [1][2][4]

Appearance Colorless liquid/oil [3][5]

Density 0.887 g/mL at 25 °C [1][5]

Boiling Point 230 °C [5]

Flash Point 113 °C (closed cup) [1]

Water Solubility 2.2 mg/L at 20 °C [5]

pKa 4.82 ± 0.40 (Predicted) [3][5]

Natural Occurrence and Biosynthesis
Extensive searches of scientific literature and chemical databases did not yield any specific

information on the natural occurrence or biosynthetic pathway of 2-butyloctanoic acid in any

plant, animal, or microorganism. While branched-chain fatty acids are found in nature, often as

products of bacterial metabolism, the specific presence of 2-butyloctanoic acid has not been

reported.

To provide a conceptual framework, a general classification of fatty acids is illustrated below.
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Fatty Acids
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Caption: General classification of fatty acids.

Experimental Protocols: Safety and Handling
Due to the absence of literature on its extraction from natural sources, this section details the

necessary safety protocols for handling 2-butyloctanoic acid in a laboratory setting, based on

its known hazard profile.

4.1 Hazard Identification

2-Butyloctanoic acid is classified with the following hazards:

Causes skin irritation (H315).[3][4]

Causes serious eye irritation (H319).[3][4]

May cause respiratory irritation (H335).[3][4]

4.2 Recommended Handling Procedures
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The following workflow should be followed when handling 2-butyloctanoic acid to minimize

exposure and ensure safety.

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Transfer Chemical in Fume Hood

Avoid Inhaling Vapors Avoid Skin and Eye Contact

Dispose of Waste in
Accordance with Regulations

Decontaminate Work Surfaces

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 2-butyloctanoic acid.

4.3 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: A lab coat and, if necessary, an apron or full-body suit.
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Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

ventilation is inadequate, a suitable respirator should be used.

Known Applications
The primary documented applications of 2-butyloctanoic acid are in the industrial sector.

Cosmetics and Personal Care: It is used as a surfactant, cleansing agent, and emulsifying

agent in cosmetic formulations.[4]

Detergents: It is used as a monomer in the preparation of detergent compositions, where it

can act as an additive to enhance viscosity and foam stability.[1]

Conclusion
2-Butyloctanoic acid is a branched-chain fatty acid with established chemical properties and

industrial uses. A significant gap in the scientific literature exists regarding its natural

occurrence and biosynthesis. Future research could explore microbial sources, particularly

bacteria known to produce other branched-chain fatty acids, as potential producers of 2-
butyloctanoic acid. For professionals working with this compound, adherence to strict safety

protocols is essential due to its irritant properties. This guide provides a current and

comprehensive summary of the available technical data for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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